Cas no 56522-82-8 (2,6-Heptadienal, 3,6-dimethyl-)

• Product Name: 2,6-Heptadienal, 3,6-dimethyl-
• CAS No: 56522-82-8
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 348616
• PubChem ID: 54021767
• Update Time: 2025-04-19

2,6-Heptadienal, 3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Heptadienal, 3,6-dimethyl-
• 3,6-dimethylhepta-2,6-dienal
• DTXSID60708454
• 56522-82-8

• Inchi： 1S/C9H14O/c1-8(2)4-5-9(3)6-7-10/h6-7H,1,4-5H2,2-3H3
• InChI Key： KZKMQXXAIXEAFR-UHFFFAOYSA-N
• SMILES： O=CC=C(C)CCC(=C)C

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 17.07